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Compound of Interest

Compound Name: 2-Chloro-3-hydroxybenzoic acid

Cat. No.: B1590727

Essential Safety and Handling Guide for 2-Chloro-3-
hydroxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Chloro-3-hydroxybenzoic acid, ensuring the well-being of laboratory personnel and
adherence to safety protocols. Following these procedures meticulously will minimize risks and
establish a safe working environment.

Hazard Identification and Personal Protective Equipment
(PPE)

2-Chloro-3-hydroxybenzoic acid is classified with the following hazards:
e H315: Causes skin irritation[1]

e H319: Causes serious eye irritation[1]

o H335: May cause respiratory irritation[1]

Due to these hazards, the following personal protective equipment is mandatory when handling
this compound.
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PPE Component

Specification

Rationale

Hand Protection

Nitrile or Neoprene gloves.

Consider double-gloving.

Provides protection against
skin irritation. Nitrile gloves
offer good resistance to

chlorinated solvents and acids.

[2](3]

Eye Protection

ANSI Z87.1-compliant safety
glasses with side shields or

chemical splash goggles.

Protects eyes from dust
particles and potential
splashes, preventing serious

irritation.[4]

Respiratory Protection

NIOSH-approved air-purifying
respirator with an Organic
Vapor/Acid Gas (OV/AG)

cartridge.

Required when handling the
powder outside of a certified
chemical fume hood to prevent

respiratory tract irritation.[1][5]

Body Protection

A fully buttoned laboratory

coat.

Protects against skin contact

with the chemical.

Footwear

Closed-toe shoes.

Prevents exposure from spills.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial to minimize exposure and prevent

contamination.

2.1. Engineering Controls

» All weighing and handling of solid 2-Chloro-3-hydroxybenzoic acid should be conducted in

a certified chemical fume hood to control dust and vapors.[6]

e Ensure a safety shower and eyewash station are readily accessible and have been recently

tested.

2.2. Handling Procedure
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e Preparation: Before handling, ensure all required PPE is correctly donned. Prepare the work
area in the chemical fume hood by lining it with absorbent bench paper.

e Weighing: Carefully weigh the desired amount of 2-Chloro-3-hydroxybenzoic acid on a
tared weigh boat or glassine paper. Use anti-static tools if available to minimize dust
dispersion.

o Transfer: Gently transfer the solid to the reaction vessel. If dissolving, add the solvent to the
solid slowly to avoid splashing.

o Post-Handling: After handling, decontaminate all surfaces, including the balance, with an
appropriate solvent (e.g., 70% ethanol) and wipe clean.

o Glove Removal: Remove gloves using the proper technique to avoid skin contact with any
residual chemical.

Hand Washing: Wash hands thoroughly with soap and water after the procedure is complete.

Disposal Plan: Segregation and Collection of
Halogenated Waste

Proper disposal of 2-Chloro-3-hydroxybenzoic acid and associated waste is critical to
prevent environmental contamination and ensure regulatory compliance.

3.1. Waste Segregation

» Halogenated Organic Waste: All solid waste contaminated with 2-Chloro-3-hydroxybenzoic
acid (e.g., weigh boats, contaminated paper towels, gloves) and any solutions containing the
compound must be disposed of in a designated "Halogenated Organic Waste" container.[7]
[81[91[10]

e Sharps: Any contaminated sharps (needles, razor blades) must be placed in a designated
sharps container for hazardous waste.

» Do Not Mix: Do not mix halogenated waste with non-halogenated waste streams.[8][9][10]

3.2. Waste Collection and Labeling
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e Use a chemically compatible, leak-proof container with a secure screw-top cap for all
halogenated waste.

e The waste container must be clearly labeled with "Hazardous Waste," "Halogenated Organic
Waste," and a full list of its contents, including "2-Chloro-3-hydroxybenzoic acid."[7]

o Store the sealed waste container in a designated satellite accumulation area until it is
collected by the institution's environmental health and safety (EHS) department for final
disposal via incineration.[8]

Emergency Procedures

In the event of an exposure or spill, immediate action is necessary.

Emergency Scenario Action Protocol

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with water for at least 15
Eye Contact minutes, holding the eyelids open. Seek

immediate medical attention.

Move the affected person to fresh air. If
Inhalation breathing is difficult, administer oxygen. Seek

medical attention.

For small spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand) and place it
Spill in the designated halogenated waste container.

For large spills, evacuate the area and contact

your institution's EHS department.

Workflow and Safety Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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